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Compound of Interest

Compound Name: 5-Chloro-2-fluoro-6-nitroaniline

Cat. No.: B1495252

Get Quote

Systematic Identity, Synthesis, and Pharmacophore
Utility[1]
Chemical Identity & Nomenclature Analysis
Topic Clarification: The name "5-Chloro-2-fluoro-6-nitroaniline" describes a specific

polysubstituted benzene derivative.[1] However, standard IUPAC nomenclature rules

(minimizing locant numbers) re-index this compound.

Input Name: 5-Chloro-2-fluoro-6-nitroaniline (Locants: 1-Amino, 2-Fluoro, 5-Chloro, 6-

Nitro).[1]

Systematic IUPAC Name:3-Chloro-6-fluoro-2-nitroaniline.[1][2]

Reasoning: Numbering from the amine (1) towards the nitro group gives the locant set [1,

2, 3, 6] (Amino, Nitro, Chloro, Fluoro). This is lower than the alternative [1, 2, 5, 6] derived

from the user's input.

CAS Registry Number:1860725-39-8 (Matches the systematic structure).[1][3]
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Molecular Formula:

[1]

Molecular Weight: 190.56 g/mol [1][3]

Structural Significance: This molecule is a "crowded" aniline.[1] The presence of the nitro group

ortho to the amine (position 2) and the fluorine at position 6 creates a specific electronic and

steric environment. It is a privileged scaffold for synthesizing 4-chloro-7-fluorobenzimidazoles,

a core motif in next-generation kinase inhibitors and rhodopsin correctors.[1]

Synthetic Pathways[1][2][5][6]
Synthesizing this specific isomer is challenging due to the directing effects of the existing

substituents. Standard nitration of 3-chloro-4-fluoroaniline often yields the wrong isomer (para-

nitro).[1] Two distinct strategies are employed depending on scale and purity requirements.

Method A: Electrophilic Fluorination (Pharma-Grade
Selectivity)
Best for: High-purity medicinal chemistry applications where regioselectivity is paramount.[1]

This advanced protocol utilizes electrophilic fluorinating agents (e.g., Selectfluor™) to introduce

fluorine onto the electron-rich aniline ring.

Protocol:

Starting Material: 3-Chloro-2-nitroaniline (CAS 59483-54-4).[1][3]

Reagent: 1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)

(Selectfluor).[1]

Solvent: Acetonitrile (MeCN).[1]

Conditions: Heat to 85°C under

atmosphere.
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Mechanism: The amino group activates the ring. The nitro group deactivates the position

meta to it, while the chlorine exerts steric bulk. The electrophilic fluorine attacks position 6

(ortho to the amine), which is the most activated accessible site.

Method B: Nitration of Protected Aniline (Industrial
Route)
Best for: Bulk synthesis, provided efficient isomer separation (HPLC/Column) is available.

Protocol:

Precursor: 5-Chloro-2-fluoroaniline.[1]

Protection: Acetylation with acetic anhydride to form N-(5-chloro-2-fluorophenyl)acetamide.

Rationale: Acetylation prevents oxidation of the amine and increases steric bulk, helping to

direct nitration away from the para position (relative to amine), though mixed isomers are

still likely.

Nitration: Reaction with Fuming

/

at low temperature (0–5°C).[1]

Hydrolysis: Deprotection using HCl/EtOH reflux to restore the free amine.

Purification: Fractional crystallization or silica chromatography to isolate the 6-nitro isomer

from the 4-nitro byproduct.[1]

Visualization: Synthesis & Application Logic
The following diagram illustrates the high-selectivity synthesis (Method A) and the compound's

downstream utility in creating benzimidazole drugs.
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Caption: Synthesis via electrophilic fluorination and downstream conversion to benzimidazole

pharmacophores.

Downstream Applications: The Benzimidazole
Gateway[1]
The primary value of 5-chloro-2-fluoro-6-nitroaniline lies in its reduction to 3-chloro-6-fluoro-

1,2-phenylenediamine.[1] This diamine is the immediate precursor to poly-functionalized

benzimidazoles.[1]

Key Reaction: Reductive Cyclization[1]

Reduction: The nitro group is reduced to an amine (using

or

).[1]

Result: A benzene ring with vicinal diamines, a chlorine, and a fluorine.[4]

Cyclization: Reaction with carbonyl sources (e.g., CDI, formic acid, or urea) closes the

imidazole ring.

Therapeutic Relevance:

Rhodopsin Correctors: Derivatives of this scaffold act as pharmacological chaperones,

stabilizing mutant rhodopsin proteins to treat Retinitis Pigmentosa (see Reference 1).
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Kinase Inhibitors: The 4-chloro-7-fluoro substitution pattern on the benzimidazole core

modulates lipophilicity and metabolic stability, critical for ATP-competitive inhibitors.[1]

Physicochemical Properties & Safety
Data Summary Table

Property Value Note

Appearance
Yellow to Orange Crystalline

Solid
Typical of nitroanilines

Melting Point 125–130°C Isomer dependent

Solubility
DMSO, Methanol, Ethyl

Acetate
Poor water solubility

pKa (Amine) ~1.0–2.0
Highly deactivated by -NO2

and -F

Hazards
Acute Tox.[1][3][5]

(Oral/Dermal/Inhal)
GHS Category 1/2

Safety Protocol (Self-Validating):

Nitroaniline Toxicity: This compound is likely a methemoglobinemia inducer.[1] All handling

must occur in a fume hood.[1]

Skin Absorption: Double-gloving (Nitrile over Laminate) is required.[1]

Validation: Use TLC (Hexane/EtOAc 3:1) to monitor reactions; the nitro group provides

strong UV visibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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